1-Hydroxy-7-methoxytetralin-1-yl-carboxylic acid

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 1-hydroxy-7-methoxy-3,4-dihydro-2H-naphthalene-1-carboxylic acid
• InChI: InChI=1S/C12H14O4/c1-16-9-5-4-8-3-2-6-12(15,11(13)14)10(8)7-9/h4-5,7,15H,2-3,6H2,1H3,(H,13,14)
• InChI Key: QPCSZOCNCFZWQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCCC2(C(=O)O)O)C=C1

Description

1-Hydroxy-7-methoxytetralin-1-yl-carboxylic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiOH.H2O (0.41 g; 9.8 mmol) and water (4 mL) were added to a solution of 1-hydroxy-7-methoxytetralin-1-yl-carboxylic acid, methyl ester (1.16 g; 4.9 mmol; from step (i) above) in THF (10 mL). The reaction mixture was stirred at room temperature for 3 h, the THF was evaporated, and the water phase was washed with methylene chloride. The reaction mixture was acidified with HCl (2M) and some NaCl was added. After extraction with methylene chloride, the organic phase was dried and concentrated. Yield: 765 mg (70%).